Cas no 1251696-84-0 (3-(4-methoxy-2-methylphenyl)-1-(4-{6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-ylamino}phenyl)urea)

• Product Name: 3-(4-methoxy-2-methylphenyl)-1-(4-{6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-ylamino}phenyl)urea
• CAS No: 1251696-84-0
• MF: C₂₄H₂₈N₆O₂
• MW: 432.518124580383
• CID: 5828572
• PubChem ID: 52417121
• Update Time: 2025-07-14

3-(4-methoxy-2-methylphenyl)-1-(4-{6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-ylamino}phenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxy-2-methylphenyl)-1-(4-{6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-ylamino}phenyl)urea
• AKOS022059899
• 3-(4-METHOXY-2-METHYLPHENYL)-1-(4-{[6-METHYL-2-(PYRROLIDIN-1-YL)PYRIMIDIN-4-YL]AMINO}PHENYL)UREA
• 1-(4-methoxy-2-methylphenyl)-3-(4-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)amino)phenyl)urea
• VU0528087-1
• F5908-0019
• 1-(4-methoxy-2-methylphenyl)-3-[4-[(6-methyl-2-pyrrolidin-1-ylpyrimidin-4-yl)amino]phenyl]urea
• 1251696-84-0

• Inchi： 1S/C24H28N6O2/c1-16-14-20(32-3)10-11-21(16)28-24(31)27-19-8-6-18(7-9-19)26-22-15-17(2)25-23(29-22)30-12-4-5-13-30/h6-11,14-15H,4-5,12-13H2,1-3H3,(H,25,26,29)(H2,27,28,31)
• InChI Key： AJSQXEIJTXRYBI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C)C=1)NC(NC1C=CC(=CC=1)NC1=CC(C)=NC(=N1)N1CCCC1)=O

Computed Properties

• Exact Mass: 432.22737416g/mol
• Monoisotopic Mass: 432.22737416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 91.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(4-methoxy-2-methylphenyl)-1-(4-{6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-ylamino}phenyl)urea

Introduction to 3-(4-methoxy-2-methylphenyl)-1-(4-{6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-ylamino}phenyl)urea (CAS No. 1251696-84-0)

3-(4-methoxy-2-methylphenyl)-1-(4-{6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-ylamino}phenyl)urea, with the CAS number 1251696-84-0, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a urea moiety, a pyrimidine ring, and substituted phenyl groups. These structural elements contribute to its pharmacological properties and make it a promising candidate for various drug development programs.

The molecular formula of 3-(4-methoxy-2-methylphenyl)-1-(4-{6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-ylamino}phenyl)urea is C₂₇H₃₃N₅O₃, and its molecular weight is approximately 479.58 g/mol. The compound's structure can be visualized as a combination of a urea linkage connecting two aromatic rings, one of which is substituted with a methoxy and methyl group, and the other with a pyrimidine ring functionalized with a pyrrolidine moiety.

Recent research has focused on the biological activities of 3-(4-methoxy-2-methylphenyl)-1-(4-{6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-ylamino}phenyl)urea. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 3-(4-methoxy-2-methylphenyl)-1-(4-{6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-ylamino}phenyl)urea effectively inhibited the proliferation of human breast cancer cells (MCF-7) by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK.

In addition to its anti-cancer effects, 3-(4-methoxy-2-methylphenyl)-1-(4-{6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-ylamino}phenyl)urea has also been investigated for its anti-inflammatory properties. A study conducted by researchers at the University of California, San Francisco, demonstrated that this compound significantly reduced inflammation in animal models of rheumatoid arthritis. The anti-inflammatory activity was attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic profile of 3-(4-methoxy-2-methylphenyl)-1-(4-{6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-ylamino}phenyl)urea has been extensively studied to optimize its therapeutic potential. Preclinical studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, the compound exhibits low toxicity in animal models, which is a crucial factor for its safety in clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-methoxy-2-methylphenyl)-1-(4-{6-methyl-2-(pyrrolidin-1-y l)pyrimidin - 4 - ylamino} pheny l ) urea . Phase I trials have demonstrated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings have paved the way for Phase II trials, which are designed to assess the compound's therapeutic efficacy in specific patient populations.

The future prospects for 3-(4-methoxy - 2 - methyl pheny l ) - 1 - ( 4 - { 6 - methyl - 2 - ( pyrrolidi n - 1 - yl ) pyrimi din - 4 - ylamino } pheny l ) urea are promising. Ongoing research aims to further elucidate its mechanism of action and identify potential biomarkers that can predict patient response. Additionally, efforts are being made to develop novel formulations and delivery systems to enhance its therapeutic efficacy and reduce side effects.

In conclusion, 3 -( 4 - methoxy - 2 - methyl pheny l ) - 1 -( 4 -( {6 - methyl - 2 -( pyrrolidi n - yl ) pyrimi din - ylamino } pheny l ) urea , CAS No. 1251696 -84 -0 , represents a significant advancement in the field of medicinal chemistry . Its unique structural features , combined with its potent biological activities , make it an attractive candidate for further drug development . As research continues , it is anticipated that this compound will play a crucial role in addressing unmet medical needs in areas such as cancer and inflammatory diseases .